Cas no 1454558-58-7 (5-[(2,5-dioxopyrrolidin-1-yl)oxy]-N-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzyl]-5-oxopentanamide)

• Product Name: 5-[(2,5-dioxopyrrolidin-1-yl)oxy]-N-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzyl]-5-oxopentanamide
• CAS No: 1454558-58-7
• MF: C₁₉H₂₀N₆O₅
• MW: 412.399303436279
• CID: 5907828
• PubChem ID: 89856969
• Update Time: 2025-06-11

5-[(2,5-dioxopyrrolidin-1-yl)oxy]-N-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzyl]-5-oxopentanamide Chemical and Physical Properties

Names and Identifiers

• 5-[(2,5-dioxopyrrolidin-1-yl)oxy]-N-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzyl]-5-oxopentanamide
• Bz-(Me)Tz-NHS
• Pentanoic acid, 5-[[[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methyl]amino]-5-oxo-, 2,5-dioxo-1-pyrrolidinyl ester
• CS-0618440
• (2,5-dioxopyrrolidin-1-yl) 5-[[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methylamino]-5-oxopentanoate
• DTXSID601107079
• SCHEMBL15326722
• HY-151686
• 1454558-58-7
• 2,5-dioxopyrrolidin-1-yl 5-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzylamino)-5-oxopentanoate

• Inchi： 1S/C19H20N6O5/c1-12-21-23-19(24-22-12)14-7-5-13(6-8-14)11-20-15(26)3-2-4-18(29)30-25-16(27)9-10-17(25)28/h5-8H,2-4,9-11H2,1H3,(H,20,26)
• InChI Key： SAFWEESCGQHGHJ-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)CCCC(NCC1=CC=C(C2=NN=C(C)N=N2)C=C1)=O

Computed Properties

• Exact Mass: 412.14951776g/mol
• Monoisotopic Mass: 412.14951776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 14.57±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 5-[(2,5-dioxopyrrolidin-1-yl)oxy]-N-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzyl]-5-oxopentanamide

Comprehensive Analysis of 5-[(2,5-dioxopyrrolidin-1-yl)oxy]-N-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzyl]-5-oxopentanamide (CAS 1454558-58-7): Applications and Innovations in Bioconjugation Chemistry

The compound 5-[(2,5-dioxopyrrolidin-1-yl)oxy]-N-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzyl]-5-oxopentanamide (CAS 1454558-58-7) represents a cutting-edge reagent in the field of bioconjugation and click chemistry. With its unique tetrazine and N-hydroxysuccinimide (NHS) ester functional groups, this molecule has garnered significant attention for its role in bioorthogonal labeling, protein modification, and drug delivery systems. Researchers are increasingly leveraging its fast kinetics and high selectivity, particularly in live-cell imaging and targeted therapeutics.

One of the most compelling applications of CAS 1454558-58-7 lies in its compatibility with trans-cyclooctene (TCO) reagents, enabling rapid tetrazine ligation—a cornerstone of modern click chemistry. This reaction is pivotal for antibody-drug conjugates (ADCs), where precise coupling of payloads to biomolecules is critical. Recent studies highlight its use in cancer immunotherapy, where the compound’s stability and efficiency outperform traditional crosslinkers like SMCC or maleimide derivatives.

From an industrial perspective, the demand for CAS 1454558-58-7 has surged due to its versatility in proteomics and diagnostic assay development. Its NHS ester moiety facilitates covalent bonding with primary amines, while the 6-methyltetrazine group ensures minimal steric hindrance—a feature highly sought after in nanoparticle functionalization. Innovations in PET imaging further underscore its potential, as the compound’s tetrazine group enables rapid radiolabeling with dienophiles for real-time tracking.

Environmental and safety considerations are also paramount. Unlike older-generation reagents, 5-[(2,5-dioxopyrrolidin-1-yl)oxy]-N-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzyl]-5-oxopentanamide exhibits improved solubility in aqueous buffers, reducing the need for organic solvents. This aligns with the growing emphasis on green chemistry in pharmaceutical synthesis. Moreover, its stability under physiological conditions makes it ideal for in vivo applications, addressing common challenges like hydrolysis or off-target reactions.

Looking ahead, the integration of CAS 1454558-58-7 into CRISPR-based therapeutics and mRNA delivery platforms is an exciting frontier. Its ability to conjugate with lipid nanoparticles (LNPs) without compromising bioactivity positions it as a key player in next-generation gene editing tools. As the scientific community continues to explore its potential, this compound is poised to redefine standards in precision medicine and biomaterials engineering.